Gualamycin
Description
Gualamycin is a natural product found in Streptomyces with data available.
Scientific Research Applications
Acaricidal Properties and Structural Elucidation
Gualamycin, isolated from Streptomyces sp. NK11687, is identified as a novel acaricide. Its structure, as determined through various analytical methods, is (2R,3S,4S)-2-O-[4-O-(2-amino-2-deoxy-beta-D-gulopyranosyl)-alpha-D-galactopyranosyl]-2,3,4-trihydroxy-4-[(2S,3S,4S,5S)-3,4-dihydroxy-5-hydroxy-methylpyrrolidin-2-yl] butanoic acid. This discovery contributes to understanding the molecular structure of gualamycin, providing insights for future research and potential applications (Tsuchiya et al., 1995).
Acaricidal Activity and Isolation Process
Another study on gualamycin reveals its acaricidal activity against sensitive and resistant mites to Dicofol at a concentration of 250 micrograms/ml. The isolation and purification process of gualamycin from Streptomyces sp. NK11687 highlights its potential as an effective acaricide, emphasizing its practical applications in controlling mite populations (Tsuchiya et al., 1995).
properties
Product Name |
Gualamycin |
|---|---|
Molecular Formula |
C21H38N2O17 |
Molecular Weight |
590.5 g/mol |
IUPAC Name |
(2R,3S,4S)-2-[(2R,3R,4R,5R,6R)-5-[(2S,3R,4S,5R,6R)-3-amino-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S,3S,4S,5S)-3,4-dihydroxy-5-(hydroxymethyl)pyrrolidin-2-yl]-3,4-dihydroxybutanoic acid |
InChI |
InChI=1S/C21H38N2O17/c22-7-11(29)10(28)5(2-25)37-20(7)39-17-6(3-26)38-21(16(34)15(17)33)40-18(19(35)36)14(32)13(31)8-12(30)9(27)4(1-24)23-8/h4-18,20-21,23-34H,1-3,22H2,(H,35,36)/t4-,5+,6+,7+,8-,9-,10-,11-,12-,13-,14-,15+,16+,17-,18+,20-,21+/m0/s1 |
InChI Key |
IZZRXUHORVVNQL-LLEMLHBASA-N |
Isomeric SMILES |
C([C@H]1[C@@H]([C@H]([C@H](N1)[C@@H]([C@@H]([C@H](C(=O)O)O[C@@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O[C@H]3[C@@H]([C@@H]([C@H]([C@H](O3)CO)O)O)N)O)O)O)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(N1)C(C(C(C(=O)O)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)O)N)O)O)O)O)O)O)O |
synonyms |
2-O-(4-O-(2-amino-2-deoxy-beta-D-gulopyranosyl)-alpha-D-galactopyranosyl)-2,3,4-trihydroxy-4-(3,4-dihydroxy-5-hydroxymethylpyrrolidin-2-yl)butanoic acid gualamycin |
Origin of Product |
United States |
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![4-Fluoro[bis(4-hydroxyphenyl)methylene]cyclohexane](/img/structure/B1243528.png)
